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Compound of Interest

Compound Name: H122

Cat. No.: B15621958

Get Quote

This guide provides critical safety and logistical information for the proper disposal of chemical

waste designated as H122, focusing on procedural, step-by-step guidance. The following

instructions are designed for researchers, scientists, and drug development professionals to

ensure safe handling and compliance with regulatory standards.

Quantitative Data on H122 Waste Management
For safe and compliant disposal, quantitative limits and parameters must be strictly observed.

The following table summarizes key data points for handling H122 waste.
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Parameter Value/Specification Regulation/Reference

pH for Drain Disposal 5.5 - 10.5
American Chemical Society

Guidelines[1]

Maximum Accumulation

Volume

55 gallons (for hazardous

waste)

University of Pennsylvania

EHRS[2]

Acutely Toxic Waste Limit 1 quart (liquid) or 1 kg (solid)
University of Pennsylvania

EHRS[2]

Flash Point for Sewer Disposal > 140°F (60°C)
University of Cincinnati

EH&S[3]

Satellite Accumulation Time

Limit

Up to 1 year (for partially filled

containers)

Central Washington

University[4]

Full Container Removal Within 3 days of becoming full
Central Washington

University[4]

Experimental Protocol: Neutralization of Corrosive
H122 Waste
For H122 waste classified as corrosive (e.g., with a pH ≤ 2 or ≥ 12.5), neutralization is a

required step before any potential drain disposal. This protocol outlines a general procedure for

neutralizing acidic or basic H122 waste.

Objective: To adjust the pH of corrosive H122 waste to a neutral range (6-8) to render it non-

hazardous for disposal.

Materials:

Corrosive H122 waste

Appropriate neutralizing agent (e.g., sodium bicarbonate or a dilute acid/base)

pH indicator strips or a calibrated pH meter

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Stir bar and stir plate

Fume hood

Procedure:

Preparation: Don all required PPE. Conduct the entire procedure within a certified fume

hood.

Initial pH Measurement: Carefully measure and record the initial pH of the H122 waste

solution.

Neutralization:

Place the waste container on a stir plate and add a stir bar.

Slowly add the appropriate neutralizing agent in small increments. For acidic waste, use a

weak base like sodium bicarbonate. For alkaline waste, use a weak acid.

Continuously monitor the pH of the solution after each addition of the neutralizing agent.

Endpoint: Continue adding the neutralizing agent until the pH of the waste solution is

between 6.0 and 8.0.

Final Verification: Once the target pH is reached, let the solution sit for a few minutes and re-

measure the pH to ensure it is stable.

Disposal: The neutralized solution may be eligible for drain disposal, provided it meets all

other local and institutional criteria for sewer disposal.[3] Flush with at least 100 volumes of

water.[3]

Disposal Workflow and Logical Relationships
The following diagrams illustrate the decision-making process and procedural flow for the

proper disposal of H122 waste.
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Caption: H122 Hazardous Waste Disposal Workflow.
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Spill Management Procedures
In the event of a spill, immediate and appropriate action is crucial to mitigate risks.

Small Spills:

Contain the spill.

Wipe the area with water-soaked towels.[5]

Large Spills:

Wear suitable protective equipment, including safety glasses.[5]

Contain the spill.

Soak up the spill with an absorbent material.[5]

Transfer the absorbed material to a designated container for disposal according to local,

state, and federal regulations.[5]

Personal Protective Equipment (PPE) and Hygiene
When handling H122, adhere to the following personal protection and hygiene practices:

Eye and Face Protection: Use safety glasses or other approved eye protection.[5]

Handwashing: Wash hands and face thoroughly before eating, drinking, or using restrooms.

[5]

Contamination: Promptly wash exposed skin to remove any accidental splashes.[5]

Prohibited Activities: Do not store, use, or consume food, beverages, or tobacco products in

areas where H122 is handled.[5]

It is imperative to consult the specific Safety Data Sheet (SDS) for the H122 product in use and

to adhere to all institutional and regulatory guidelines for chemical waste disposal.[6][7]
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Evaporation of hazardous waste is generally not permitted and is illegal in many jurisdictions.

[4] Always segregate incompatible waste types to prevent dangerous chemical reactions.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b15621958?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621958?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

